N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine

• IUPAC Name: N-(1-pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• InChI: InChI=1S/C13H12F3N5/c14-13(15,16)10-5-11(19-8-18-10)20-9-6-21(7-9)12-3-1-2-4-17-12/h1-5,8-9H,6-7H2,(H,18,19,20)
• InChI Key: XTIZOYLXKHBHDZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=CC=CC=N2)NC3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C13H12F3N5
• Molecular Weight: 295.26 g/mol

Description

N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a pyrimidine-based molecule that contains a trifluoromethyl group and a pyridine ring, making it a unique and promising candidate for various therapeutic applications.

Mechanism Of Action

The mechanism of action of N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine is not yet fully understood. However, it is believed to work by inhibiting specific enzymes or proteins involved in disease progression. For example, it has been shown to inhibit the activity of certain kinases, which are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine has been shown to have several biochemical and physiological effects. These include its ability to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate neuronal activity. Additionally, it has been shown to have a low toxicity profile, making it a promising candidate for further development as a therapeutic agent.

Advantages And Limitations For Lab Experiments

One of the significant advantages of N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine is its high potency and selectivity, which makes it an ideal candidate for use in lab experiments. However, its high potency can also be a limitation, as it may require careful handling and dosing to avoid toxicity. Additionally, its mechanism of action is not yet fully understood, which may limit its potential applications in certain disease areas.

Future Directions

There are several future directions for research on N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine. These include further investigation of its mechanism of action, optimization of its pharmacokinetic properties, and exploration of its potential applications in various disease areas. Additionally, research on the synthesis of analogs of this compound may lead to the discovery of even more potent and selective therapeutic agents.

Synthesis Methods

The synthesis of N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine involves several steps, including the reaction of 2-bromo-5-trifluoromethylpyrimidine with 2-pyridylazetidine. This reaction yields N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine, which can be purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(1-Pyridin-2-ylazetidin-3-yl)-6-(trifluoromethyl)pyrimidin-4-amine has shown promising results in various scientific research applications. One of the most significant applications of this compound is in drug development. It has been demonstrated to have potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurological disorders.